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Compound of Interest

Compound Name: Solvent Red 135

Cat. No.: B034295

Application Note & Protocol
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation of Solvent Red 135 stock
solutions for use in various laboratory applications, including fluorescence microscopy and as a
coloring agent in polymer-based research and drug delivery systems.

Introduction

Solvent Red 135 is a fluorescent dye with a distinctive red-orange emission. Due to its high
thermal stability and solubility in organic solvents, it is widely utilized in the plastics industry and
is gaining traction in research and development for applications such as polymer labeling, drug
encapsulation studies, and as a fluorescent probe. Proper preparation of stock solutions is
critical to ensure experimental reproducibility and accuracy. This document outlines the
necessary procedures for preparing stable and reliable Solvent Red 135 stock solutions.

Physicochemical and Safety Data

A comprehensive understanding of the properties and safety considerations of Solvent Red
135 is essential before handling.

Table 1: Physicochemical Properties of Solvent Red 135
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Property Value Reference
Molecular Formula C1sHeClaN20 [1112]
Molecular Weight 408.06 g/mol [1][2]
Appearance Bright red powder [2][3]
Melting Point 308 - 310 °C [4]
Solubility in Water Insoluble [2][3]

Table 2: Solubility of Solvent Red 135 in Common Organic Solvents at 20°C

Solvent Solubility (g/L) Reference

Acetone 0.2 [5]

Butyl Acetate 0.2 [5]

Dichloromethane 0.3 [5]

Ethyl Alcohol 0.1 [5]

Methylbenzene 0.6 [5]

Dimethyl Sulfoxide (DMSO) SquF)I'e (quantitative data not 6]

specified)
Table 3: Safety Information for Solvent Red 135
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Hazard Description Precautionary Measures
Work in a well-ventilated area
) Avoid inhalation of dust and or fume hood. Wear
Handling

contact with skin and eyes.

appropriate personal protective

equipment (PPE).

Personal Protective Equipment

Safety goggles, gloves, lab
coat.

Ensure proper fit and inspect

before use.

Storage of Powder

Store in a cool, dry, well-
ventilated place away from
incompatible materials such as

strong oxidizing agents.

Keep container tightly closed

and protected from light.

First Aid (Skin Contact)

Wash off with soap and plenty
of water.

Seek medical attention if

irritation develops.

First Aid (Eye Contact)

Rinse thoroughly with plenty of
water for at least 15 minutes

and consult a physician.

First Aid (Ingestion)

Do NOT induce vomiting.
Never give anything by mouth
to an unconscious person.

Rinse mouth with water.

Consult a physician.

First Aid (Inhalation)

Move person into fresh air. If
not breathing, give artificial

respiration.

Consult a physician.

Experimental Protocols

The following protocols provide a step-by-step guide for the preparation of Solvent Red 135

stock solutions. Dimethyl sulfoxide (DMSO) is a recommended solvent due to its high solvating

power for many organic compounds and its miscibility with aqueous media used in many

biological applications.

Materials and Equipment
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e Solvent Red 135 powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

e Analytical balance

e Spatula

» Weighing paper or boat

¢ Volumetric flasks (various sizes)

o Pipettes and pipette tips

» Vortex mixer

e Sonicator (optional)

o Amber glass vials or polypropylene tubes for storage

o Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Protocol for Preparation of a 1 mg/mL Stock Solution in
DMSO

This protocol describes the preparation of a 1 mg/mL stock solution, a common starting
concentration for many laboratory applications.

e Preparation:
o Ensure all glassware is clean and dry.
o Don appropriate PPE.
e Weighing Solvent Red 135:
o Tare the analytical balance with a clean weighing paper or boat.

o Carefully weigh out the desired amount of Solvent Red 135 powder (e.g., 1 mg).
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¢ Dissolution:

o Transfer the weighed powder to a clean, appropriately sized volumetric flask (e.g., 1 mL
for a 1 mg/mL solution).

o Add a small amount of DMSO to the flask to wet the powder.
o Bring the volume up to the mark with DMSO.
o Cap the flask and vortex thoroughly for 1-2 minutes to ensure complete dissolution.
o If the powder does not fully dissolve, sonicate the solution for 5-10 minutes.
e Storage:

o Aliquot the stock solution into smaller, single-use amber glass vials or polypropylene tubes
to avoid repeated freeze-thaw cycles.[7][8]

o Store the aliquots at -20°C, protected from light.[1][7]

o Properly stored, DMSO stock solutions of many fluorescent dyes are stable for several
months.[9]

Protocol for Preparation of a 10 mM Stock Solution in
DMSO

For applications requiring molar concentrations, this protocol outlines the preparation of a 10
mM stock solution.

» Calculation:
o The molecular weight of Solvent Red 135 is 408.06 g/mol .

o To prepare a 10 mM (0.010 mol/L) solution, you will need 4.0806 mg of Solvent Red 135
per 1 mL of DMSO.

» Weighing and Dissolution:
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o Follow the same weighing and dissolution steps as outlined in Protocol 3.2, adjusting the
mass of Solvent Red 135 and the volume of DMSO accordingly.

o Storage:

o Store the 10 mM stock solution in the same manner as described in Protocol 3.2.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for preparing a Solvent Red 135 stock

solution.
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Workflow for Solvent Red 135 Stock Solution Preparation

Caption: Workflow for preparing Solvent Red 135 stock solutions.
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Conclusion

The protocols outlined in this document provide a standardized method for the preparation of
Solvent Red 135 stock solutions, which is crucial for achieving reliable and reproducible
results in research and development. Adherence to these guidelines, along with proper safety
precautions, will ensure the effective use of this versatile fluorescent dye in a variety of
laboratory settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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